Cas no 2408957-55-9 (tert-butyl N-(2-hydroxy-5-methylcyclohexyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-5-methylcyclohexyl)carbamate
• CAS No: 2408957-55-9
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5953124
• PubChem ID: 165702609
• Update Time: 2025-05-22

tert-butyl N-(2-hydroxy-5-methylcyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2408957-55-9
• tert-butyl N-(2-hydroxy-5-methylcyclohexyl)carbamate
• EN300-7548229

• Inchi： 1S/C12H23NO3/c1-8-5-6-10(14)9(7-8)13-11(15)16-12(2,3)4/h8-10,14H,5-7H2,1-4H3,(H,13,15)
• InChI Key： LYOBFCZNCOGJGB-UHFFFAOYSA-N
• SMILES： OC1CCC(C)CC1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(2-hydroxy-5-methylcyclohexyl)carbamate

tert-butyl N-(2-hydroxy-5-methylcyclohexyl)carbamate: A Comprehensive Overview

The compound with CAS No 2408957-55-9, known as tert-butyl N-(2-hydroxy-5-methylcyclohexyl)carbamate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In recent years, advancements in synthetic methodologies and its integration into novel materials have further highlighted its importance.

tert-butyl carbamate derivatives, such as this compound, are widely studied for their role in polymer chemistry. The cyclohexyl group present in the molecule contributes to its stability and versatility. Recent research has focused on the use of such compounds in the development of biodegradable polymers, which align with global sustainability goals. The hydroxyl group at the 2-position of the cyclohexane ring plays a crucial role in intermolecular interactions, making it a key feature for functionalization.

The synthesis of tert-butyl N-(2-hydroxy-5-methylcyclohexyl)carbamate involves multi-step processes that require precise control over reaction conditions. The methyl substitution at the 5-position of the cyclohexane ring enhances the molecule's hydrophobicity, which is advantageous in certain applications such as drug delivery systems. Recent studies have explored the use of this compound as a building block for creating stimuli-responsive materials, which can adapt to environmental changes like temperature or pH levels.

In terms of applications, this compound has shown promise in the pharmaceutical industry. Its ability to form stable amide bonds makes it a valuable intermediate in drug synthesis. Moreover, the tert-butyl group provides steric protection during critical reaction steps, ensuring high yields and purity. Researchers have also investigated its role in enhancing the bioavailability of certain drugs by modifying their solubility profiles.

The environmental impact of tert-butyl N-(2-hydroxy-5-methylcyclohexyl)carbamate has been a topic of recent interest. Studies indicate that its degradation pathways are influenced by both abiotic and biotic factors, with microbial activity playing a significant role. Understanding these processes is essential for developing eco-friendly manufacturing practices and minimizing ecological footprint.

From a safety perspective, handling this compound requires adherence to standard laboratory protocols. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe storage and usage. Ongoing research aims to optimize its synthesis and application processes while maintaining safety standards.

In conclusion, tert-butyl N-(2-hydroxy-5-methylcyclohexyl)carbamate represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new potentials for this compound, its role in advancing technological and medical frontiers is expected to grow significantly.